Cas no 2138427-00-4 (4-Piperidinecarboxylic acid, 1-[(1,4-dimethyl-1H-pyrazol-3-yl)methyl]-, ethyl ester)

• Product Name: 4-Piperidinecarboxylic acid, 1-[(1,4-dimethyl-1H-pyrazol-3-yl)methyl]-, ethyl ester
• CAS No: 2138427-00-4
• MF: C₁₄H₂₃N₃O₂
• MW: 265.351323366165
• CID: 5300638
• Update Time: 2025-10-21

4-Piperidinecarboxylic acid, 1-[(1,4-dimethyl-1H-pyrazol-3-yl)methyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxylic acid, 1-[(1,4-dimethyl-1H-pyrazol-3-yl)methyl]-, ethyl ester

• Inchi： 1S/C14H23N3O2/c1-4-19-14(18)12-5-7-17(8-6-12)10-13-11(2)9-16(3)15-13/h9,12H,4-8,10H2,1-3H3
• InChI Key： RAIANGQCHLPYKL-UHFFFAOYSA-N
• SMILES： N1(CC2C(C)=CN(C)N=2)CCC(C(OCC)=O)CC1

Additional information on 4-Piperidinecarboxylic acid, 1-[(1,4-dimethyl-1H-pyrazol-3-yl)methyl]-, ethyl ester

4-Piperidinecarboxylic Acid Ethyl Ester: A Comprehensive Overview

The compound with CAS No. 2138427-00-4, commonly referred to as 4-piperidinecarboxylic acid ethyl ester, is a significant molecule in the field of organic chemistry. This compound is particularly notable for its structural features and potential applications in drug design and synthesis. The molecule consists of a piperidine ring, a carboxylic acid group, and an ethyl ester moiety. The combination of these functional groups makes it a versatile building block in organic synthesis.

Recent studies have highlighted the importance of 4-piperidinecarboxylic acid derivatives in medicinal chemistry. Researchers have explored the use of this compound as a precursor for developing bioactive molecules with potential therapeutic applications. For instance, the incorporation of the piperidine ring into drug candidates has been shown to enhance their pharmacokinetic properties, such as bioavailability and metabolic stability.

The synthesis of 4-piperidinecarboxylic acid ethyl ester involves a series of well-established organic reactions. The process typically begins with the preparation of piperidine derivatives, followed by the introduction of the carboxylic acid group and subsequent esterification to form the ethyl ester. This multi-step synthesis demonstrates the versatility of piperidine-based compounds in organic chemistry.

In terms of applications, this compound has been utilized in the development of various pharmaceutical agents. Its ability to form stable amides and esters makes it an ideal candidate for drug delivery systems. Additionally, the ethyl ester group can be easily modified to introduce other functional groups, further expanding its utility in medicinal chemistry.

Recent advancements in computational chemistry have also contributed to our understanding of this compound's properties. Molecular modeling studies have provided insights into its conformational flexibility and interactions with biological targets. These studies are crucial for designing more effective drug candidates based on this compound.

Furthermore, the use of green chemistry principles in synthesizing 4-piperidinecarboxylic acid ethyl ester has gained attention. Researchers have explored environmentally friendly methods to reduce waste and improve efficiency in its production. These efforts align with the growing demand for sustainable practices in the chemical industry.

In conclusion, CAS No. 2138427-00-4 represents a valuable compound with significant potential in organic synthesis and drug development. Its structural features and functional groups make it a versatile tool for chemists and pharmacologists alike. As research continues to uncover new applications and synthetic methods for this compound, its role in advancing medicinal chemistry is expected to grow further.